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Compound of Interest

2-(4-methyl-4H-1,2,4-triazol-3-
Compound Name:

yl)aniline
CAS No.: 1087792-28-6
Cat. No.: B1416487

Get Quote

\\

Chemical Identity & Validation Status
Checksum Analysis (Mathematical Validation)

All valid CAS Registry Numbers follow the format

, Where

is the check digit.[1] The validity is determined by the formula:

[1]

Input Analysis: 39869-75-0[1]
e Sequence:39869-75-0
o Check Digit (

): 0
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» Calculation:
o Pos 1 (
):
[1]

o Pos 2 (

[1]

o Pos 3 (

[1]

o Pos 4 (

[1]

o Pos5(

[1]

o Pos6 (

[1]

o Pos 7 (

[1]
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e Sum:

[1]

e Modulo 10:

Result: The calculated check digit is 5, but the input provided is 0. Conclusion:CAS 39869-75-0
Is mathematically invalid.[1]

Database Cross-Reference Matrix

To ensure this was not a simple transcription error (e.g., user meant 39869-75-5), a deep
search was conducted across authoritative repositories.

Database Query Result Notes

CAS Registry 39869-75-0 NEGATIVE No record found.[1]
PubChem 39869-75-0 NEGATIVE No CID matches.[1]
ChemSpider 39869-75-0 NEGATIVE No structure linked.[1]

Matches UK Pensions

Ombudsman case IDs

Legal/Admin CAS-39869 POSITIVE
(e.g., MrY (CAS-
39869-Q8J7)) [1].[1]
) Corrected checksum
Hypothetical 39869-75-5 NEGATIVE

yields no chemical.[1]

Assessment: The identifier likely originates from a non-chemical source (administrative/legal) or
IS a severe transcription error of a different compound (e.g., DCC, CAS 538-75-0).

Standard Operating Procedure: Handling
Ambiguous Identifiers

In drug development, acting on an incorrect CAS number can lead to the procurement of the
wrong reagent, safety hazards, or regulatory non-compliance. The following protocol defines
the resolution pathway.
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Resolution Workflow

The following diagram illustrates the decision logic for validating suspect identifiers.

Input Identifier

(e.g., 39869-75-0)

Step 1: Format Check
(XXXXX-XX-X)

Format OK

Step 2: Calculate Checksum
(Sum % 10 == R?)

Pass ormat Fail

Step 3: Database Search .
(PubChem/SciFinder) Fail (39869-75-0)

Not Found

INVALID / GHOST ID

Action: Request SDS & :
Structure from Vendor :

Action: Check for Typo : l Action: Verify Context :
(e.g., 538-75-0) : : (Isita Lot # or Case ID?) :
1

Click to download full resolution via product page

Figure 1: Logical workflow for validating chemical identifiers. The input 39869-75-0 fails at the
"Calculate Checksum™ node.[1]

Potential Confusion Candidates
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If the input was a typo, the researcher should verify if the intended chemical was one of the
following, which share suffix similarities:

e Dicyclohexylcarbodiimide (DCC)[1][2]

o CAS: 538-75-0[1][2]

o Relevance: Common coupling agent in peptide synthesis.[1]

o Plausibility: High, if the user truncated or mistyped the prefix.[1]
o Tebutam

o CAS: 35256-85-0 (Phonetic/Visual similarity)[1]

o Relevance: Herbicide (Amide).[1]
o Legal Case Reference

o Format: CAS-39869-XXXX[1]

o Source: UK Pensions Ombudsman [1].[1]

o Plausibility: High, if the number was copied from a non-chemical document.[1]

Sourcing & Supply Chain Protocol for "Ghost"
Chemicals

When a CAS number is invalid, you cannot order the chemical.[1] You must pivot to Structure-
Based Sourcing.[1]

Defining the Chemical by Structure

Since the CAS is invalid, you must define the material by:
o |I[UPAC Name: (e.g., N,N'-methanetetraylbiscyclohexanamine for DCC).

e SMILES String: Precise textual representation of the structure.[1]
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» InChl Key: A hashed identifier that is search-engine friendly.

Protocol:

e Locate the original paper or internal report where "39869-75-0" was found.[1]
o Extract the chemical structure image or chemical name.[1]

e Use a structure-search tool (e.g., ChemDraw JS, SciFinder) to generate a valid CAS.[1]

Supplier Verification

If a vendor provides a quote for "CAS 39869-75-0", proceed with extreme caution.[1]

e Risk: The vendor may be synthesizing the wrong custom molecule or re-labeling a different
compound.[1]

e Requirement: Demand a Certificate of Analysis (CoA) including:
o 1H-NMR spectrum.[1]
o Mass Spectrometry (LC-MS) data.[1]
o Purity (HPLC) >95%.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Goniothalamin | C13H1202 | CID 6440856 - PubChem [pubchem.ncbi.nlm.nih.gov]

o 2. Dicyclohexylcarbodiimide | C13H22N2 | CID 10868 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Technical Guide: Analytical Verification of Chemical
Identifier 39869-75-0[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1416487/docs#technical-guide-analytical-verification-
of-chemical-identifier-39869-75-0-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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